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Abstract
This technical guide provides a comprehensive overview of 3α-Hydroxy Pravastatin Lactone-
d3, a critical molecule in the study of pravastatin pharmacology. Pravastatin, a widely

prescribed statin for lowering cholesterol, exists in a pH-dependent equilibrium between its

active hydroxy acid form and an inactive lactone form. The 3α-hydroxy lactone is a significant

isomer and metabolite. The deuterated analog, 3α-Hydroxy Pravastatin Lactone-d3, serves

as an indispensable tool, primarily as an internal standard for highly sensitive bioanalytical

methods. This document delves into its chemical structure, the dynamics of its stability,

plausible synthetic routes, and its practical application in quantitative analysis, offering field-

proven insights for researchers and drug development professionals.

Introduction: The Significance of a Labeled
Metabolite
Pravastatin is a hydrophilic inhibitor of HMG-CoA reductase, the rate-limiting enzyme in

cholesterol biosynthesis.[1] Unlike more lipophilic statins, its disposition and side-effect profile
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are distinct. A key aspect of its chemistry is the reversible, pH-dependent intramolecular

esterification (lactonization) of its heptenoic acid side chain. The resulting lactone is not only a

metabolite formed in the acidic environment of the stomach but also a common impurity and

degradation product.[2][3]

The 3α-hydroxy isomer of pravastatin lactone is a specific, known related compound. The

introduction of a stable isotope label (deuterium, d3) to this molecule creates 3α-Hydroxy
Pravastatin Lactone-d3. This labeled compound is chemically identical to its non-labeled

counterpart in terms of reactivity but possesses a distinct molecular weight. This mass shift (+3

Da) is the cornerstone of its utility, enabling it to serve as an ideal internal standard in mass

spectrometry-based assays for precise and accurate quantification of pravastatin and its

metabolites in complex biological matrices.[4][5]

Physicochemical Characteristics
The fundamental properties of 3α-Hydroxy Pravastatin Lactone-d3 are summarized below.

Understanding these characteristics is the first step in its effective use and handling.

Property Value Reference

CAS Number 1329809-35-9 [4][6][7][8]

Molecular Formula C₂₃H₃₁D₃O₆ [4][6][7][9]

Molecular Weight 409.53 g/mol [4][6][7][9]

IUPAC Name

[(1S,6S,7R,8S,8aR)-6-

hydroxy-8-[2-[(2R,4R)-4-

hydroxy-6-oxooxan-2-

yl]ethyl]-7-methyl-1,2,6,7,8,8a-

hexahydronaphthalen-1-yl] 2-

(trideuteriomethyl)butanoate

[4]

Synonyms
3α-iso-Pravastatin-d3, SQ

31906 Lactone-d3
[8][9]

Parent Drug Pravastatin [4]

Chemical Structure
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The structure features a hexahydronaphthalene core, a hydroxyl group at the 3α position, and

a lactone ring. The deuterium label is located on the methyl group of the butanoate side chain.

3α-Hydroxy Pravastatin Lactone-d3 Structure

Key Features

mol_img

Lactone Ring

3α-Hydroxyl Group

Deuterium (d3) Label

Chemical Structure of 3α-Hydroxy Pravastatin Lactone-d3

Click to download full resolution via product page

Caption: Chemical Structure of 3α-Hydroxy Pravastatin Lactone-d3.

The Pravastatin ⇌ Lactone Equilibrium: A Deep Dive
into Stability
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The interconversion between the active hydroxy acid form of pravastatin and its inactive

lactone is the most critical factor governing its stability, analysis, and formulation.[10] This

equilibrium is highly sensitive to environmental conditions.

Mechanism of Interconversion
The conversion is a reversible intramolecular esterification.

Lactonization (Acid-Catalyzed): In acidic conditions (e.g., pH < 4), the carboxylic acid is

protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic

attack by the C5-hydroxyl group, leading to ring closure and formation of the lactone.[2][3]

Hydrolysis (Base-Catalyzed): In neutral to alkaline conditions (e.g., pH > 7), the hydroxide

ion attacks the electrophilic carbonyl carbon of the lactone ester, leading to rapid ring

opening to form the carboxylate salt (the active hydroxy acid form).[10][11]

Controlling Factors

Pravastatin (Active Hydroxy Acid)

Pravastatin Lactone (Inactive)

 Lactonization 
 (Acid-Catalyzed, pH < 4) 

 Hydrolysis 
 (Base-Catalyzed, pH > 7) 

pH Temperature Solvent Matrix The pH-dependent equilibrium between Pravastatin and its lactone.

Click to download full resolution via product page

Caption: The pH-dependent equilibrium between Pravastatin and its lactone.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4967449/
https://www.caymanchem.com/product/22572/pravastatin-lactone
https://patents.google.com/patent/WO2006008757A2/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC4967449/
https://www.researchgate.net/figure/pH-rate-hydrolysis-profile-of-pravastatin-at-80C_fig2_40891594
https://www.benchchem.com/product/b583529/docs?utm_src=pdf-body-img#3-hydroxy-pravastatin-lactone-d3-structure-stability-and-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factors Influencing Stability
pH: This is the dominant factor. The lactone form is most stable around pH 4.5.[12] At

physiological pH (~7.4) and in alkaline conditions, the equilibrium strongly favors the open

hydroxy acid form, with hydrolysis of the lactone being rapid.[10][13] Conversely, acidic

conditions promote lactone formation.[3]

Temperature: Increased temperature accelerates the rate of both hydrolysis and

lactonization.[11] Stability studies for pharmaceutical formulations are often conducted at

elevated temperatures (e.g., 40°C or 60°C) to simulate long-term storage.[14]

Light and Oxidation: Like other statins, pravastatin can be susceptible to photolytic and

oxidative degradation, which may lead to different impurities, such as epoxides.[1][11]

Implications for Handling, Storage, and Analysis
Storage: For long-term stability, 3α-Hydroxy Pravastatin Lactone-d3 should be stored as a

solid, protected from light and moisture, at recommended temperatures (e.g., -20°C).[2]

Solutions should be prepared fresh. If storage of solutions is necessary, they should be

prepared in a buffered, slightly acidic solvent (pH ~4.5) to minimize hydrolysis.[5]

Analysis: During bioanalysis of plasma samples, it is crucial to stabilize the sample

immediately to prevent interconversion. This is typically achieved by adjusting the sample pH

to around 4.5.[5] Failure to do so can lead to inaccurate quantification of the acid and lactone

species.

Synthesis and Characterization
While the exact proprietary synthesis methods for this specific labeled standard are not public,

a plausible general strategy can be inferred from established production processes for

pravastatin and isotopic labeling techniques.

Generalized Synthetic Pathway
The synthesis is a multi-stage process that combines fermentation, biotransformation, and

chemical modification.
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Fermentation: Strains of Penicillium citrinum are cultured to produce Compactin

(Mevastatin).[15]

Biotransformation: The Compactin is hydroxylated at the C6 position to yield Pravastatin.

This is a highly specific enzymatic reaction often carried out by microorganisms like

Streptomyces carbophilus, which contain the necessary cytochrome P450 enzymes.[15][16]

Isotopic Labeling & Isomerization: The deuterated methyl group is introduced into the

butanoate side chain. This can be achieved through deacylation of pravastatin followed by

re-esterification with a deuterated 2-methylbutyric acid derivative. The formation of the 3α-

hydroxy isomer and subsequent lactonization would occur under specific acidic or enzymatic

conditions.

Purification: The final product is purified using chromatographic techniques to ensure high

chemical and isotopic purity.

Fermentation
(P. citrinum) Compactin Biotransformation

(Hydroxylation) Pravastatin Isotopic Labeling &
Isomerization/Lactonization

Purification
(Chromatography)

3α-Hydroxy Pravastatin
Lactone-d3

Generalized workflow for the synthesis of 3α-Hydroxy Pravastatin Lactone-d3.

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3α-Hydroxy Pravastatin Lactone-d3.

Application in Bioanalytical Methods
The primary application of 3α-Hydroxy Pravastatin Lactone-d3 is as an internal standard (IS)

for the quantification of pravastatin metabolites in biological samples by Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Expertise in Action: Why is a Stable Isotope Labeled (SIL) IS the Gold Standard? An ideal

internal standard co-elutes with the analyte and experiences similar matrix effects and

extraction recovery. A SIL-IS like this one is nearly perfect because its physical and chemical

properties are almost identical to the analyte (3α-Hydroxy Pravastatin Lactone), differing only in

mass. This ensures that any analyte loss during sample preparation or variations in ionization

efficiency are mirrored by the IS, allowing for highly reliable and precise ratiometric
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quantification. The d3 label is chosen as it provides a clear mass shift that is easily resolved by

the mass spectrometer and is synthetically accessible.

Protocol: Quantification of Pravastatin Metabolites in
Plasma via UHPLC-MS/MS
This protocol is a representative workflow based on established methods for analyzing

pravastatin and its metabolites.[5]

Objective: To accurately quantify 3α-hydroxy-pravalactone in human plasma.

Materials:

3α-Hydroxy Pravastatin Lactone-d3 (Internal Standard)

Human Plasma (collected in EDTA tubes)

0.1M Methylammonium Acetate Buffer (pH 4.5)

Acetonitrile

Solid Phase Extraction (SPE) Cartridges (e.g., HLB μelution plates)

UHPLC-MS/MS System

Workflow:
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1. Sample Preparation

2. UHPLC-MS/MS Analysis

3. Quantification

100 µL Plasma Sample

Spike with Internal Standard
(3α-Hydroxy Pravastatin Lactone-d3)

Dilute with pH 4.5 Buffer
(Crucial for Stability!)

Solid Phase Extraction (SPE)

Evaporate to Dryness

Reconstitute in pH 4.5 Buffer

Inject onto UHPLC

Chromatographic Separation
(e.g., C18 Column, Gradient Elution)

MS/MS Detection (MRM Mode)

Calculate Analyte/IS Peak Area Ratio

Bioanalytical workflow for quantification of pravastatin metabolites.

Click to download full resolution via product page

Caption: Bioanalytical workflow for quantification of pravastatin metabolites.
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Step-by-Step Methodology:

Sample Stabilization & Spiking (Self-Validating Step):

To a 100 µL aliquot of plasma, add the internal standard solution (3α-Hydroxy
Pravastatin Lactone-d3).

Immediately dilute with pH 4.5 buffer.

Causality: The addition of the IS at the earliest stage ensures it undergoes the exact same

processing as the analyte. The pH 4.5 buffer is critical to "lock" the acid-lactone

equilibrium, preventing artificial interconversion during sample handling and ensuring the

measured concentrations reflect the true in vivo state.[5]

Solid Phase Extraction (SPE):

Load the stabilized sample onto a pre-conditioned SPE plate.

Wash the plate to remove interferences (e.g., salts, phospholipids).

Elute the analytes with an organic solvent (e.g., acetonitrile).

Causality: SPE is a robust method to clean up the complex plasma matrix and concentrate

the analytes, which is essential for achieving the low detection limits required for

pharmacokinetic studies.

Evaporation and Reconstitution:

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in a small volume of mobile phase or the pH 4.5 buffer.

Causality: This step further concentrates the sample and ensures it is dissolved in a

solvent compatible with the UHPLC mobile phase, leading to good peak shape.

UHPLC-MS/MS Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b583529/docs?utm_src=pdf-body#3-hydroxy-pravastatin-lactone-d3-structure-stability-and-application
https://www.benchchem.com/product/b583529/docs?utm_src=pdf-body#3-hydroxy-pravastatin-lactone-d3-structure-stability-and-application
https://pubmed.ncbi.nlm.nih.gov/26849185/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chromatography: Perform separation on a C18 column using a gradient elution with

acetonitrile and 10mM methylammonium acetate buffer (pH 4.5).

Causality: Gradient elution allows for the separation of pravastatin and its various

metabolites, which have different polarities, within a short run time. The C18 column

provides the necessary reversed-phase retention.

Mass Spectrometry: Use electrospray ionization (ESI) in positive mode. Monitor the

specific Multiple Reaction Monitoring (MRM) transitions for the analyte and the internal

standard.

Analyte (3α-hydroxy-pravalactone): e.g., m/z 407.2 → [Fragment ion]

IS (3α-hydroxy-pravalactone-d3): e.g., m/z 410.2 → [Fragment ion] (based on a +3 shift)

[5]

Causality: MRM provides exceptional selectivity and sensitivity by monitoring a specific

precursor-to-product ion transition, effectively filtering out chemical noise from the

biological matrix.

Conclusion
3α-Hydroxy Pravastatin Lactone-d3 is more than just a chemical standard; it is a precision

tool that enables high-fidelity research into the complex pharmacology of pravastatin. Its value

lies in the combination of its identity as a key metabolite and its stable isotope label. A thorough

understanding of its structure and, most importantly, the pH-driven equilibrium with its hydroxy

acid form, is paramount for its effective use. By applying the principles and protocols outlined in

this guide, researchers can ensure the integrity of their samples and the accuracy of their data,

leading to trustworthy and reproducible results in drug metabolism, pharmacokinetics, and

impurity profiling studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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